Cas no 1097306-75-6 (Ethyl 5-bromooxazole-4-carboxylate)

Ethyl 5-bromooxazole-4-carboxylate structure
1097306-75-6 structure
Product Name:Ethyl 5-bromooxazole-4-carboxylate
CAS No:1097306-75-6
MF:C6H6BrNO3
MW:220.02074098587
CID:4679913
PubChem ID:54357831
Update Time:2024-11-06

Ethyl 5-bromooxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromooxazole-4-carboxylate
    • 4-Oxazolecarboxylic acid, 5-bromo-, ethyl ester
    • 5-Bromo-oxazole-4-carboxylic acid ethyl ester
    • AT24610
    • Ethyl5-bromooxazole-4-carboxylate
    • 1097306-75-6
    • SCHEMBL3724425
    • EN300-395275
    • ethyl 5-bromo-1,3-oxazole-4-carboxylate
    • Inchi: 1S/C6H6BrNO3/c1-2-10-6(9)4-5(7)11-3-8-4/h3H,2H2,1H3
    • InChI Key: UKJJUZSQTWPSCC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OCC)N=CO1

Computed Properties

  • Exact Mass: 218.95311g/mol
  • Monoisotopic Mass: 218.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 1.9

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Ethyl 5-bromooxazole-4-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1097306-75-6)Ethyl 5-bromooxazole-4-carboxylate
Order Number:A935209
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:17
Price ($):192.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1097306-75-6)Ethyl 5-bromooxazole-4-carboxylate
A935209
Purity:99%
Quantity:100mg
Price ($):192.0
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